2-Hydroxyglutaric Acid-d3 Disodium Salt,
Description
2-Hydroxyglutaric Acid-d3 Disodium Salt (C₅H₃D₃Na₂O₅, MW 195.1 g/mol) is a deuterium-labeled derivative of 2-hydroxyglutarate (2HG), a metabolite implicated in cancer biology. This compound is synthesized with three deuterium atoms at the 2,3,3 positions, enhancing its utility as a stable isotope tracer in metabolic flux studies . It serves as a critical tool in research on isocitrate dehydrogenase (IDH)-mutant cancers, where 2HG accumulates as an oncometabolite, disrupting cellular epigenetics and promoting tumorigenesis .
Properties
Molecular Formula |
C₅H₃D₃Na₂O₅ |
|---|---|
Molecular Weight |
195.1 |
Synonyms |
2-Hydroxypentanedioic Acid-d3 Sodium Salt; (+/-)-2-Hydroxyglutaric Acid-d3 Disodium Salt; α-Hydroxyglutaric Acid-d3 Sodium Salt; 2,3-Dideoxypentaric Acid-d3 Disodium Salt; DL-2-Hydroxyglutaric Acid-d3 Disodium Salt; Sodium α-Hydroxyglutarate-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Comparative Data
Research Implications
- Cancer Diagnostics: D-2HG is a validated biomarker for IDH-mutant tumors, while its deuterated form enables non-invasive tracking via mass spectrometry .
- Metabolic Disorders : Elevated L-2HG levels correlate with neurological dysfunction, driving research into enzyme replacement therapies .
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